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Compound of Interest

Compound Name: Ikarisoside F

Cat. No.: B1139304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ikarisoside F is a flavonol glycoside isolated from plants of the Epimedium genus, which have

a long history of use in traditional medicine. As a subject of contemporary scientific inquiry,

Ikarisoside F is investigated for its potential therapeutic properties, including its role in

regulating cellular biomethylation processes. These application notes provide essential

information for researchers on sourcing analytical grade Ikarisoside F, its key biological

activities, and a detailed protocol for its quantification using High-Performance Liquid

Chromatography (HPLC).

Sourcing Analytical Grade Ikarisoside F
The procurement of a high-purity analytical standard is critical for accurate and reproducible

experimental results. Several reputable suppliers offer analytical grade Ikarisoside F. The

following table summarizes key information for sourcing this compound.
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Supplier Purity Formulation
Storage
Conditions

CAS Number

Biopurify 95%~99%[1]

Brown vial or

HDPE plastic

bottle[1]

Refer to

Certificate of

Analysis

113558-14-8[1]

ScreenLib ≥98%[2] Yellow powder[2]

Powder: -20°C

for 3 years, 4°C

for 2 years. In

solvent: -80°C

for 6 months,

-20°C for 1

month[2]

113558-14-8[2]

GlpBio >98.00% Not specified

Store at -80°C

for 6 months or

-20°C for 1

month in

solvent[3]

113558-14-8

MedchemExpres

s
Not specified Not specified

Refer to

Certificate of

Analysis

113558-14-8

Biological Activity and Mechanism of Action
Ikarisoside F has been identified as an inhibitor of S-adenosyl-L-homocysteine (AdoHcy)

hydrolase.[2] This enzyme plays a crucial role in the methionine cycle by hydrolyzing AdoHcy

into adenosine and homocysteine. AdoHcy is a potent product inhibitor of S-

adenosylmethionine (SAM)-dependent methyltransferases. Therefore, by inhibiting AdoHcy

hydrolase, Ikarisoside F can lead to the accumulation of AdoHcy, which in turn inhibits cellular

methylation reactions. This mechanism suggests that Ikarisoside F can modulate a wide range

of biological processes that are dependent on methylation, such as gene expression, protein

function, and small molecule metabolism.

Signaling Pathway of Ikarisoside F Action
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Caption: Ikarisoside F inhibits AdoHcy hydrolase, disrupting the methionine cycle.

Experimental Protocols
Quantification of Ikarisoside F by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a general method for the quantification of Ikarisoside F in various

matrices. Optimization may be required depending on the specific sample type and

instrumentation.

1. Materials and Reagents

Ikarisoside F analytical standard (≥98% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and deionized)

Formic acid (optional, for mobile phase modification)
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0.45 µm syringe filters

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system equipped with:

Degasser

Quaternary or binary pump

Autosampler

Column oven

Diode Array Detector (DAD) or UV-Vis detector

3. Chromatographic Conditions

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase: A gradient of acetonitrile (A) and water (B). A common gradient for flavonoid

analysis is:

0-5 min: 10% A

5-25 min: 10-50% A

25-30 min: 50-10% A

30-35 min: 10% A

Note: The addition of 0.1% formic acid to both mobile phase components can improve

peak shape.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 270 nm
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Injection Volume: 10 µL

4. Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ikarisoside F standard and dissolve it

in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the stock solution using

methanol to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

5. Sample Preparation

The sample preparation method will vary depending on the matrix (e.g., plant extract,

plasma, cell lysate). A general procedure for a plant extract is as follows:

Accurately weigh the powdered plant material.

Extract with a suitable solvent (e.g., methanol, ethanol) using sonication or reflux.

Centrifuge the extract to pellet solid debris.

Filter the supernatant through a 0.45 µm syringe filter before injection.

6. Analysis

Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is

achieved.

Inject the series of working standard solutions to construct a calibration curve.

Inject the prepared samples.

Identify the Ikarisoside F peak in the sample chromatograms by comparing the retention

time with that of the standard.

Quantify the amount of Ikarisoside F in the samples using the calibration curve.

Experimental Workflow
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Caption: Workflow for the quantification of Ikarisoside F using HPLC.

Conclusion
This document provides a comprehensive guide for researchers working with Ikarisoside F. By

utilizing high-quality analytical standards and robust analytical methods, scientists can ensure

the reliability and accuracy of their findings. The elucidation of Ikarisoside F's mechanism of
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action as an inhibitor of AdoHcy hydrolase opens avenues for further research into its

therapeutic potential in various diseases where methylation plays a key role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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